Cas no 1892123-62-4 (2-{4-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid)

2-{4-(Difluoromethyl)sulfanylphenyl}-2-oxoacetic acid is a specialized organic compound featuring a difluoromethylthio (-SCF2H) group attached to a phenyl ring, which is further functionalized with an oxoacetic acid moiety. This structure imparts unique reactivity and potential utility in synthetic chemistry, particularly as an intermediate in the development of pharmaceuticals or agrochemicals. The difluoromethylthio group enhances metabolic stability and lipophilicity, while the oxoacetic acid functionality offers versatility for further derivatization. The compound’s well-defined molecular architecture makes it valuable for researchers exploring structure-activity relationships or designing novel bioactive molecules. Its synthesis and applications are of interest in medicinal and materials chemistry due to its distinct electronic and steric properties.

2-{4-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid structure

1892123-62-4 structure

Product Name:2-{4-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid

CAS No:1892123-62-4

MF:C₉H₆F₂O₃S

MW:232.203948497772

CID:6049464

PubChem ID:117335810

Update Time:2025-10-29

2-{4-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-{4-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid
- EN300-1952123
- 2-{4-[(difluoromethyl)sulfanyl]phenyl}-2-oxoacetic acid
- 1892123-62-4
- Inchi： 1S/C9H6F2O3S/c10-9(11)15-6-3-1-5(2-4-6)7(12)8(13)14/h1-4,9H,(H,13,14)
- InChI Key： ZJYUNKHYKVMUPT-UHFFFAOYSA-N
- SMILES： S(C(F)F)C1C=CC(C(C(=O)O)=O)=CC=1

Computed Properties

Exact Mass: 232.00057155g/mol
Monoisotopic Mass: 232.00057155g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 79.7Å²

2-{4-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid Pricemore >>

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Enamine	EN300-1952123-0.05g	2-{4-[(difluoromethyl)sulfanyl]phenyl}-2-oxoacetic acid	1892123-62-4	0.05g	$1091.0	2023-09-17
Enamine	EN300-1952123-0.1g	2-{4-[(difluoromethyl)sulfanyl]phenyl}-2-oxoacetic acid	1892123-62-4	0.1g	$1144.0	2023-09-17
Enamine	EN300-1952123-0.25g	2-{4-[(difluoromethyl)sulfanyl]phenyl}-2-oxoacetic acid	1892123-62-4	0.25g	$1196.0	2023-09-17
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Enamine	EN300-1952123-2.5g	2-{4-[(difluoromethyl)sulfanyl]phenyl}-2-oxoacetic acid	1892123-62-4	2.5g	$2548.0	2023-09-17
Enamine	EN300-1952123-5.0g	2-{4-[(difluoromethyl)sulfanyl]phenyl}-2-oxoacetic acid	1892123-62-4	5g	$3770.0	2023-06-02
Enamine	EN300-1952123-10.0g	2-{4-[(difluoromethyl)sulfanyl]phenyl}-2-oxoacetic acid	1892123-62-4	10g	$5590.0	2023-06-02
Enamine	EN300-1952123-1g	2-{4-[(difluoromethyl)sulfanyl]phenyl}-2-oxoacetic acid	1892123-62-4	1g	$1299.0	2023-09-17
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